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Compound of Interest

Compound Name: 1,2-Dibromotetrachloroethane

Cat. No.: B050365 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Dibromotetrachloroethane (DBTCE), with the chemical formula C₂Br₂Cl₄, is a

halogenated hydrocarbon.[1] It is a crystalline solid that can be used as a fungicide, a flame

retardant, and as a source of bromine in laboratory settings.[1] This technical guide provides a

comprehensive overview of the physical properties of 1,2-Dibromotetrachloroethane, along

with a general experimental protocol for its synthesis.

Core Physical and Chemical Data
A summary of the key physical and chemical properties of 1,2-Dibromotetrachloroethane is

presented in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₂Br₂Cl₄ [2][3]

Molecular Weight 325.64 g/mol [2][4]

CAS Number 630-25-1 [2]

Appearance
Almost white to white to beige

crystalline powder or solid
[2][4][5]

Melting Point
215-220 °C (with

decomposition)
[2][4][6]

Boiling Point 219 °C [5][7]

Density 2.713 g/mL at 25 °C [2][6]

Solubility
Insoluble in water.[4][5]

Soluble in organic solvents.[8]
[4][5][8]

Synonyms

sym-

Dibromotetrachloroethane,

1,2-Dibromo-1,1,2,2-

tetrachloroethane

[2][9]

Experimental Protocols
Synthesis of 1,2-Dibromotetrachloroethane
A common method for the synthesis of 1,2-Dibromotetrachloroethane involves the direct

bromination of tetrachloroethylene.[1][4]

Materials:

Tetrachloroethylene

Bromine

Carbon tetrachloride (as a solvent)

Reaction flask equipped with a reflux condenser and a dropping funnel
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Heating mantle

Apparatus for recrystallization

Procedure:

In a reaction flask, a solution of bromine dissolved in carbon tetrachloride is prepared.

Tetrachloroethylene is added dropwise to the bromine solution.

The reaction mixture is then heated to reflux.[4] The progress of the reaction can be

monitored by the disappearance of the reddish-brown color of the bromine.

Upon completion of the reaction, the mixture is cooled to room temperature.

The crude product is then isolated, typically by evaporation of the solvent.

Purification of the 1,2-Dibromotetrachloroethane is achieved by recrystallization from a

suitable solvent, such as n-hexane, to yield a crystalline solid.[10]

Visualizations
Synthesis of 1,2-Dibromotetrachloroethane
The following diagram illustrates the chemical reaction for the synthesis of 1,2-
Dibromotetrachloroethane from Tetrachloroethylene and Bromine.

Synthesis of 1,2-Dibromotetrachloroethane

Product

Tetrachloroethylene (C₂Cl₄)

1,2-Dibromotetrachloroethane (C₂Br₂Cl₄)

Bromine (Br₂)
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Synthesis of 1,2-Dibromotetrachloroethane.

Logical Workflow for Physical Property Determination
The following diagram outlines a general workflow for the experimental determination of the

key physical properties of a solid organic compound like 1,2-Dibromotetrachloroethane.

Workflow for Physical Property Determination

Experimental Workflow

Obtain Pure Sample

Melting Point Determination
(Capillary Method)

Density Measurement
(Pycnometry)

Solubility Testing
(Various Solvents)

Spectroscopic Analysis
(IR, NMR)

Data Compilation
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Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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